Cas no 59973-84-1 (Phenol, 2-methyl-6-nitroso-)
Phenol, 2-methyl-6-nitroso- structure
Product Name:Phenol, 2-methyl-6-nitroso-
CAS No:59973-84-1
MF:C7H7NO2
MW:137.135981798172
CID:336643
PubChem ID:21698738
Update Time:2025-04-19
Phenol, 2-methyl-6-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-methyl-6-nitroso-
- 2-methyl-6-nitrosophenol
- 59973-84-1
- SCHEMBL3278119
- DTXSID60617092
-
- Inchi： 1S/C7H7NO2/c1-5-3-2-4-6(8-10)7(5)9/h2-4,9H,1H3
- InChI Key： DQSIMQVWSQTFLB-UHFFFAOYSA-N
- SMILES： OC1C(=CC=CC=1C)N=O
Computed Properties
- Exact Mass: 137.04771
- Monoisotopic Mass: 137.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.66
Phenol, 2-methyl-6-nitroso- Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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